9-benzyl-3-isobutyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-benzyl-1,7-dimethyl-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H27N5O2/c1-14(2)10-26-19(27)17-18(23(4)21(26)28)22-20-24(11-15(3)12-25(17)20)13-16-8-6-5-7-9-16/h5-9,14-15H,10-13H2,1-4H3
• InChI Key: NSCOWNVELKDYDY-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(C)C)CC4=CC=CC=C4
• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.5 g/mol

Description

9-benzyl-3-isobutyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H27N5O2 and its molecular weight is 381.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Activity

A study by Kaminski et al. (1989) explored the anti-inflammatory properties of compounds based on the pyrimidopurinedione ring system, including a prenylated derivative structurally related to 9-benzyl-3-isobutyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione. This compound exhibited significant anti-inflammatory activity in the adjuvant-induced arthritis rat model and cyclooxygenase inhibitory activity in vitro, showing promise as an anti-inflammatory agent without the side effects commonly observed with other compounds in the same class (Kaminski et al., 1989).

Dual-Target Directed Ligands for Neurodegenerative Diseases

In research by Załuski et al. (2019), novel derivatives including 9-benzyl-substituted purinediones were synthesized as dual-target-directed ligands. These compounds combine adenosine receptor antagonistic activity with monoamine oxidase B (MAO-B) inhibition. This dual action makes them potential candidates for the symptomatic relief and disease-modifying treatment of neurodegenerative diseases, particularly Parkinson's disease (Załuski et al., 2019).

Adenosine Receptor Affinities

Szymańska et al. (2016) investigated a series of purinediones for their affinities at adenosine receptors (ARs). Their study included compounds structurally related to this compound, indicating potential for therapeutic applications targeting ARs, which are relevant in various physiological processes (Szymańska et al., 2016).

Synthesis and Structural Analysis

Research by Hesek and Rybár (1994) focused on the synthesis of new thiadiazepino-purinediones, providing valuable insights into the chemical structure and synthesis pathways of compounds related to this compound. Such studies are crucial for understanding the chemical behavior and potential applications of these compounds (Hesek & Rybár, 1994).